Cas no 99116-28-6 (iron icosanoate (1:3))

• Product Name: iron icosanoate (1:3)
• CAS No: 99116-28-6
• MF: C₆₀H₁₁₇FeO₆
• MW: 990.412401914597
• CID: 1993497
• PubChem ID: 44149354
• Update Time: 2025-04-21

iron icosanoate (1:3) Chemical and Physical Properties

Names and Identifiers

• iron icosanoate (1:3)
• icosanoate
• iron
• icosanoate,iron(3+)
• EINECS 308-950-0
• 99116-28-6
• DTXSID20243957
• DTXCID50166448
• KZMFQYOQSAFJLR-UHFFFAOYSA-K

• Inchi： 1S/3C20H40O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h3*2-19H2,1H3,(H,21,22);/q;;;+3/p-3
• InChI Key： KZMFQYOQSAFJLR-UHFFFAOYSA-K
• SMILES： [Fe+3].[O-]C(CCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 989.82
• Monoisotopic Mass: 989.82
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 67
• Rotatable Bond Count: 51
• Complexity: 220
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C